Cas no 1281342-72-0 (1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine)

• Product Name: 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine
• CAS No: 1281342-72-0
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 5217039
• Update Time: 2025-06-12

1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine
• 1-(6-p-Tolyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-ethylamine

• Inchi： 1S/C14H15N5/c1-9-3-5-11(6-4-9)12-7-8-13-16-17-14(10(2)15)19(13)18-12/h3-8,10H,15H2,1-2H3
• InChI Key： IIXXTPPPLNYPTC-UHFFFAOYSA-N
• SMILES： N12C(C=CC(C3C=CC(C)=CC=3)=N1)=NN=C2C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine

Chemical Profile of 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine (CAS No. 1281342-72-0)

1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 1281342-72-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fused triazole and pyridazine rings, which are known for their versatile biological activities. The incorporation of a p-tolyl (para-methylphenyl) group into the molecular structure enhances its pharmacophoric properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine consists of a pyridazine core linked to a triazole ring, with an amine substituent at the 3-position of the triazole. The presence of the p-tolyl group at the 6-position of the triazole ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This unique structural motif has been investigated for its potential applications in modulating enzyme activity and receptor binding, particularly in contexts related to inflammation and metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies suggest that the amine group in 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine can engage in hydrogen bonding interactions with key residues in target proteins, while the triazole-pyridazine core provides additional contact points for optimal binding. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against various enzymes implicated in inflammatory pathways. For instance, preliminary data indicate that compounds with similar structural motifs may inhibit cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis and play a crucial role in pain and inflammation. Additionally, the p-tolyl substituent has been shown to enhance solubility and metabolic stability, factors that are essential for drug-like properties.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the exploration of 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine and its analogs. By leveraging large datasets of biological activity and structural information, researchers can predict novel derivatives with enhanced potency and reduced side effects. This approach aligns with the broader trend toward personalized medicine, where compounds are tailored to individual patient profiles based on genetic and biochemical markers.

One particularly promising application lies in the treatment of metabolic syndromes. Emerging evidence suggests that dysregulation of enzymes such as AMPK (AMP-activated protein kinase) and PDE4 (phosphodiesterase 4) contributes to insulin resistance and inflammation. The structural features of 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine make it a potential modulator of these pathways. Preclinical studies have shown that related compounds can activate AMPK signaling while inhibiting PDE4 activity, leading to improved glucose homeostasis and reduced inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between halogenated pyridazines and hydrazines to form the triazole ring, followed by coupling with appropriate amine precursors. The introduction of the p-tolyl group typically occurs via palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and functional group tolerance.

Quality control measures are paramount during production to ensure batch-to-batch consistency. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm structural integrity and purity. These methods provide detailed insights into the compound's chemical profile and help identify any impurities that could affect its biological activity.

The pharmacokinetic properties of 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine are also under investigation. Studies indicate that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). For example, optimizing solubility through functional group adjustments can enhance oral bioavailability while minimizing off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify lead candidates for further development. This interdisciplinary approach is essential for translating laboratory findings into viable therapeutic agents.

The future direction of research on 1-(6-(p-Tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine includes exploring its potential in combination therapies. Evidence suggests that synergistic effects between multiple compounds can improve treatment outcomes while reducing dosages required. Additionally, novel delivery systems such as nanoparticles or liposomes may enhance targeted delivery, improving therapeutic efficacy.

In conclusion,1-(6-(p-Tolyl)-[1，2，4]triazolo[4，3-b]pyridazin-3-yl)ethanamine (CAS No. 1281342-72-0) represents a structurally intriguing molecule with significant pharmaceutical potential。 Its unique combination of heterocyclic moieties, functional groups,and predicted biological activities positions it as a valuable scaffold for drug discovery。 Ongoing research endeavors aim to elucidate its mechanisms of action, optimize synthetic routes,and evaluate its clinical applicability。 As advancements in biotechnology continue to evolve， compounds like this will play an increasingly important role in addressing complex diseases。